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Introduction
AZD0947 is a potassium channel opener that has been investigated for its potential therapeutic

effects, particularly in the context of overactive bladder. This technical guide provides a

comprehensive overview of the cellular activity and what is known about the cytotoxicity of

AZD0947. The information is compiled from preclinical research, focusing on its mechanism of

action, quantitative cellular effects, and the experimental protocols used to determine these

activities.

Core Mechanism of Action: KATP Channel
Activation
AZD0947 exerts its primary cellular effect by activating ATP-sensitive potassium (KATP)

channels. These channels are crucial in linking the metabolic state of a cell to its electrical

excitability. KATP channels are hetero-octameric protein complexes composed of four pore-

forming inwardly rectifying potassium channel (Kir6.x) subunits and four regulatory sulfonylurea

receptor (SURx) subunits. The subunit composition of KATP channels varies across different

tissues, leading to distinct pharmacological properties.

AZD0947 demonstrates a degree of selectivity for KATP channel subtypes, with a preference

for those containing the SUR2B subunit, which are prominently expressed in smooth muscle
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tissues, including the detrusor muscle of the urinary bladder.

Quantitative Cellular Activity of AZD0947
The cellular activity of AZD0947 has been quantified through various in vitro assays, primarily

focusing on its effects on ion channel function and smooth muscle contractility.

Table 1: Potency of AZD0947 on Recombinant Human
KATP Channel Subtypes

KATP Channel
Subtype

EC50 (µM) Assay Type Cell Line Reference

Kir6.1/SUR2B 0.04 µM
Thallium Flux

Assay
HEK293 [1]

Kir6.2/SUR1 >10 µM
Thallium Flux

Assay
HEK293 [1]

Kir6.2/SUR2A 2.5 µM
Thallium Flux

Assay
HEK293 [1]

Table 2: Effect of AZD0947 on Human Detrusor Smooth
Muscle

Experimental
Condition

AZD0947
Concentration

Observed Effect Reference

Carbachol (1 µM)-

induced contraction
≥ 0.1 µM

Concentration-

dependent relaxation
[2]

Whole-cell patch

clamp (holding

potential -60 mV)

≥ 1 µM

Concentration-

dependent inward K+

current

[2]

Signaling Pathway and Experimental Workflow
The activation of KATP channels by AZD0947 in detrusor smooth muscle cells initiates a

signaling cascade that leads to muscle relaxation. The experimental workflows to determine
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these effects typically involve electrophysiological and pharmacological techniques.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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